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Compound of Interest

Compound Name: SN50M

Cat. No.: B593320 Get Quote

Researchers and laboratory professionals must adhere to proper disposal and handling

procedures to ensure a safe working environment. This document provides essential safety

and logistical information for the cell-permeable inactive control peptide, SN50M.

Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by Merck Millipore, SN50M is not classified

as a hazardous substance or mixture.[1][2] This classification is crucial for determining the

appropriate handling and disposal protocols.

Hazard Classification GHS Classification Label Elements

SN50M
Not a hazardous substance or

mixture[1][2]

Pictogram: NoneSignal word:

NoneHazard statement(s):

NonePrecautionary

statement(s): None

Disposal Procedures
Given that SN50M is not considered hazardous, standard laboratory disposal procedures for

non-hazardous chemical waste are applicable. Always consult your institution's specific waste

disposal guidelines and local regulations.

General Disposal Workflow:

The following diagram outlines the general decision-making process for the disposal of SN50M.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b593320?utm_src=pdf-interest
https://www.benchchem.com/product/b593320?utm_src=pdf-body
https://www.benchchem.com/product/b593320?utm_src=pdf-body
https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-481486&DocumentType=MSD&DocumentId=481486_SDS_SG_EN.PDF&DocumentUID=354797791&Language=EN&Country=SG&Origin=null
https://www.merckmillipore.com/Web-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-481486&DocumentType=MSD&DocumentId=481486_SDS_MY_EN.PDF&DocumentUID=354802722&Language=EN&Country=MY&Origin=null
https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=EMD_BIO-481486&DocumentType=MSD&DocumentId=481486_SDS_SG_EN.PDF&DocumentUID=354797791&Language=EN&Country=SG&Origin=null
https://www.merckmillipore.com/Web-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-481486&DocumentType=MSD&DocumentId=481486_SDS_MY_EN.PDF&DocumentUID=354802722&Language=EN&Country=MY&Origin=null
https://www.benchchem.com/product/b593320?utm_src=pdf-body
https://www.benchchem.com/product/b593320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SN50M Disposal Workflow
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Caption: Decision workflow for the proper disposal of SN50M.

Handling and Storage
While SN50M is not classified as hazardous, good laboratory practices should always be

followed.
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Aspect Recommendation

Personal Protective Equipment (PPE)
Wear standard laboratory attire, including a lab

coat, safety glasses, and gloves.

Handling
Avoid ingestion and inhalation. Avoid contact

with eyes and skin.

Storage
Store in a tightly sealed container in a cool, dry,

and well-ventilated area.

Accidental Release Measures
In the event of a spill, follow these general procedures:

Containment: Prevent further dispersal of the material.

Clean-up: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

suitable container for disposal.

Ventilation: Ensure the area is well-ventilated.

Personal Protection: Wear appropriate PPE during cleanup.

It is imperative to distinguish SN50M, the non-hazardous peptide, from other similarly named

but chemically distinct and hazardous substances, such as the tin-lead alloy SN50/Pb50, which

is a known carcinogen and reproductive hazard.[3] Always verify the identity of a chemical and

consult its specific SDS before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b593320#sn50m-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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